Cas no 941883-39-2 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-4-(ethylsulfanyl)phenylacetamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-4-(ethylsulfanyl)phenylacetamide
• CAS No: 941883-39-2
• MF: C₁₇H₁₄F₂N₂OS₂
• MW: 364.432668209076
• CID: 5499599
• PubChem ID: 18586863
• Update Time: 2025-05-28

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-4-(ethylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(4-ethylsulfanylphenyl)acetamide
• 941883-39-2
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-[4-(ethylsulfanyl)phenyl]acetamide
• AKOS024470868
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide
• F2828-0768
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-4-(ethylsulfanyl)phenylacetamide

• Inchi： 1S/C17H14F2N2OS2/c1-2-23-12-5-3-10(4-6-12)7-15(22)20-17-21-16-13(19)8-11(18)9-14(16)24-17/h3-6,8-9H,2,7H2,1H3,(H,20,21,22)
• InChI Key： STHBWNSXHAHIQI-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC(=CC1=2)F)F)NC(CC1C=CC(=CC=1)SCC)=O

Computed Properties

• Exact Mass: 364.05156175g/mol
• Monoisotopic Mass: 364.05156175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-4-(ethylsulfanyl)phenylacetamide

Comprehensive Overview of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-4-(ethylsulfanyl)phenylacetamide (CAS No. 941883-39-2)

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-4-(ethylsulfanyl)phenylacetamide, identified by its CAS No. 941883-39-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzothiazole derivative family, known for its diverse biological activities and applications in drug discovery. The presence of difluoro and ethylsulfanyl substituents enhances its reactivity and potential utility in targeted therapies.

In recent years, the demand for benzothiazole-based compounds has surged due to their role in developing novel antimicrobial agents and anticancer drugs. Researchers are particularly interested in CAS No. 941883-39-2 for its unique structural features, which may contribute to improved bioavailability and binding affinity in therapeutic targets. The compound's ethylsulfanyl group is also a focal point for studies exploring enzyme inhibition and signal transduction pathways.

The synthesis of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-4-(ethylsulfanyl)phenylacetamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure the compound meets stringent quality standards for research and industrial applications.

From an environmental perspective, the compound's fluorinated and sulfur-containing moieties have sparked discussions about their ecological impact. While these groups enhance chemical stability, they also necessitate careful disposal protocols to minimize environmental contamination. This aligns with the growing focus on green chemistry and sustainable synthesis practices in the chemical industry.

In the context of drug development, CAS No. 941883-39-2 is being investigated for its potential in treating resistant bacterial infections and chronic inflammatory diseases. Its mechanism of action may involve interference with microbial cell membranes or modulation of immune responses. These properties make it a promising candidate for next-generation therapeutics, especially amid rising concerns over antibiotic resistance.

The agrochemical sector also explores N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-4-(ethylsulfanyl)phenylacetamide for its potential as a crop protection agent. Preliminary studies suggest it could act as an effective fungicide or herbicide, addressing challenges like pest resistance and food security. However, further field trials are needed to validate its efficacy and safety.

For researchers sourcing this compound, it is crucial to verify suppliers' credentials and ensure compliance with Good Laboratory Practices (GLP). Reputable manufacturers provide detailed technical data sheets (TDS) and certificates of analysis (CoA), which are essential for reproducibility in experiments. Keywords such as "buy CAS 941883-39-2" and "N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-4-(ethylsulfanyl)phenylacetamide supplier" are frequently searched in procurement contexts.

In summary, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-4-(ethylsulfanyl)phenylacetamide represents a versatile compound with broad applications in life sciences and material chemistry. Its structural complexity and functional groups offer ample opportunities for innovation, making it a subject of ongoing scientific inquiry. As research progresses, this compound may unlock new solutions for global health and agricultural challenges.